Cas no 13037-11-1 (Carbamodithioic acid,methyl-, methyl ester (9CI))

Carbamodithioic acid,methyl-, methyl ester (9CI) Properties

Names and Identifiers

• Carbamodithioic acid,methyl-, methyl ester (9CI)
• methyl N-methylcarbamodithioate
• AC1MHXO1
• Carbamodithioic acid, methyl-, methyl ester
• Methyl methylaminodithiocarbamate
• Methyl methylcarbamodithioate
• methyl methyldithiocarbamate
• methyl N-methyldithiocarbamate
• N,S-dimethyldithiocarbamate
• N-Methyldithiocarbamidsaeuremethylester
• N-methyl-S-methyldithiocarbamate
• NSC86017
• S-methyl N-methyldithiocarbamate
• 13037-11-1
• CARBAMODITHIOIC ACID, N-METHYL-, METHYL ESTER
• CARBAMIC ACID, METHYLDITHIO-, METHYL ESTER
• SCHEMBL6908941
• SCHEMBL12319753
• NSC-86017
• NSC 86017
• VSTJXOLPHDGBPA-UHFFFAOYSA-N
• AKOS006346825
• UNII-V7DJ6KQ6N7
• V7DJ6KQ6N7
• DTXSID80156478
• +Expand

• InChIKey： VSTJXOLPHDGBPA-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H7NS2/c1-4-3(5)6-2/h1-2H3,(H,4,5)
• SMILES： CNC(SC)=S

Computed Properties

• Exact Mass: 121.00211
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 121.002
• Heavy Atom Count: 6
• Complexity: 52.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• LogP: 1.24460
• PSA: 12.03
• Refractive Index: 1.572
• Boiling Point: 158.1°C at 760 mmHg
• Flash Point: 49.4°C
• Density: 1.145